Cas no 1805602-33-8 (5-Amino-2-fluoro-4-(trifluoromethyl)benzamide)

• Product Name: 5-Amino-2-fluoro-4-(trifluoromethyl)benzamide
• CAS No: 1805602-33-8
• MF: C₈H₆F₄N₂O
• MW: 222.139655590057
• CID: 4960044
• Update Time: 2025-08-05

5-Amino-2-fluoro-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-fluoro-4-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6F4N2O/c9-5-2-4(8(10,11)12)6(13)1-3(5)7(14)15/h1-2H,13H2,(H2,14,15)
• InChI Key： OCQDIZJVIUNTQL-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)(F)F)=C(C=C1C(N)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1

Additional information on 5-Amino-2-fluoro-4-(trifluoromethyl)benzamide

Introduction to 5-Amino-2-fluoro-4-(trifluoromethyl)benzamide (CAS No. 1805602-33-8)

5-Amino-2-fluoro-4-(trifluoromethyl)benzamide, identified by the CAS number 1805602-33-8, is a fluorinated benzamide derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a promising candidate for further investigation in therapeutic applications.

The structural features of 5-amino-2-fluoro-4-(trifluoromethyl)benzamide include a benzene ring substituted with an amino group at the 5-position, a fluorine atom at the 2-position, and a trifluoromethyl group at the 4-position. These substituents contribute to the compound's unique chemical properties and potential biological interactions. The presence of fluorine atoms, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. Studies have shown that the introduction of fluorine atoms can lead to improved pharmacokinetic profiles, including increased bioavailability and prolonged half-life. This has made fluorinated compounds attractive for the development of new drugs targeting various diseases.

The benzamide core structure of 5-amino-2-fluoro-4-(trifluoromethyl)benzamide is particularly noteworthy, as benzamides are known for their role in inhibiting proteases and other enzymes involved in inflammatory pathways. For instance, some benzamide derivatives have been investigated for their potential in treating inflammatory diseases and cancer. The specific substitution pattern in 5-amino-2-fluoro-4-(trifluoromethyl)benzamide may confer additional selectivity and potency, making it a valuable scaffold for drug development.

Recent research has also explored the use of 5-amino-2-fluoro-4-(trifluoromethyl)benzamide as a starting point for designing novel inhibitors of bacterial enzymes. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with bacterial targets, potentially leading to the development of new antibiotics. This area of research is crucial given the increasing prevalence of antibiotic-resistant bacteria, which pose a significant threat to global health.

Another area of interest is the use of 5-amino-2-fluoro-4-(trifluoromethyl)benzamide in the development of kinase inhibitors. Kinases are enzymes that play a key role in cell signaling pathways and are often implicated in various diseases, including cancer. By modulating kinase activity, compounds like 5-amino-2-fluoro-4-(trifluoromethyl)benzamide could potentially offer therapeutic benefits. Preliminary studies have suggested that this compound may interact with specific kinases, leading to altered cellular signaling and potentially inhibiting tumor growth.

The synthesis of 5-amino-2-fluoro-4-(trifluoromethyl)benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic techniques, such as halogenation reactions and metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have made it possible to produce complex fluorinated compounds more efficiently, which is essential for large-scale drug development.

In conclusion, 5-amino-2-fluoro-4-(trifluoromethyl)benzamide (CAS No. 1805602-33-8) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for fluorinated compounds, 5-amino-2-fluoro-4-(trifluoromethyl)benzamide is likely to play an important role in addressing unmet medical needs.